Berberine

• CAS: 2086-83-1; 316-41-6; 4263-84-7; 633-65-8
• Molecular Formula: C20H18NO4+
• Molecular Weight: 336.4 g/mol
• InChI: InChI=1S/C20H18NO4/c1-22-17-4-3-12-7-16-14-9-19-18(24-11-25-19)8-13(14)5-6-21(16)10-15(12)20(17)23-2/h3-4,7-10H,5-6,11H2,1-2H3/q+1
• InChIKey: YBHILYKTIRIUTE-UHFFFAOYSA-N

Berberine Procurement Guide: Baseline Properties, CAS Registry Numbers, and Sourcing Considerations for Scientific Research and Industrial Application

Berberine is a quaternary protoberberine alkaloid with multiple associated CAS registry numbers including 2086-83-1 (berberine), 316-41-6 (berberine sulfate), 4263-84-7 (berberine chloride), and 633-65-8 (berberine hydrochloride) [1]. This compound is the principal bioactive constituent of medicinal plants such as *Coptis chinensis* Franch (Huanglian) and *Berberis* species, and is recognized for its characteristic yellow color and broad-spectrum pharmacological activities including antimicrobial, antidiabetic, and lipid-lowering effects [2][3]. The compound exhibits poor oral bioavailability (typically <1%) due to extensive first-pass metabolism, P-glycoprotein (P-gp) mediated efflux, and low aqueous solubility, which represents a critical formulation challenge that directly impacts procurement decisions for research and industrial applications [3][4].

Natural alkaloid probe for antimicrobial and metabolic pathway studies

Multiple salt forms (chloride, sulfate) support diverse assay and formulation workflows

Formulation-dependent bioavailability requires careful preparation for exposure studies

High-purity sourcing recommended for reproducibility in cell-based and in vivo models

• [1] PubChem. Berberine. Compound Summary for CID 2353. National Center for Biotechnology Information. View Source
• [2] Imenshahidi M, Hosseinzadeh H. Berberine and barberry (Berberis vulgaris): A clinical review. Phytotherapy Research. 2019;33(3):504-523. View Source
• [3] Wang Y, et al. Pharmacological and pharmacokinetic characteristics of berberine. Acta Pharmaceutica Sinica B. 2021;11(7):1861-1878. View Source
• [4] Chen W, et al. Bioavailability enhancement of berberine: A comprehensive review. International Journal of Pharmaceutics. 2020;579:119159. View Source

Why Generic Substitution Fails: Critical Formulation and Pharmacokinetic Differentiation in Berberine Procurement

Substitution of berberine with structurally related alkaloids or alternative hypoglycemic/lipid-lowering agents cannot be performed without quantitative consideration of differential potency, bioavailability, and metabolic stability. Berberine exhibits significantly greater antimicrobial potency compared to its close structural analogs palmatine and jatrorrhizine, with IC50 values differing by factors of approximately 2.4-fold and 7.8-fold respectively against *Staphylococcus aureus* [1]. Furthermore, the oral bioavailability of native berberine is <1%, whereas its reduced form dihydroberberine demonstrates up to 5-fold higher plasma AUC when administered at one-fifth the dose, underscoring that formulation and molecular form critically dictate therapeutic exposure [2]. In comparative clinical studies, berberine achieves glycemic control comparable to metformin but operates via distinct mechanisms and exhibits a different safety and tolerability profile [3]. These quantitative differences in potency, pharmacokinetics, and clinical efficacy metrics necessitate that procurement decisions be guided by specific compound identity, salt form, and formulation rather than generic in-class substitution.

Structural analogs (palmatine, jatrorrhizine): Reported antimicrobial potency may differ significantly; substitution may alter assay outcome.

Reduced metabolite (dihydroberberine): Oral absorption profile differs; exposure-dependent models may not transfer directly.

Salt form or purity grade: Solubility and dissolution rates vary; aqueous formulation performance requires verification.

• [1] Kong WJ, et al. Microcalorimetric investigation of the effect of berberine alkaloids from Coptis chinensis Franch on Staphylococcus aureus growth. Science China Chemistry. 2008;51(7):640-645. View Source
• [2] Moon JM, et al. Absorption Kinetics of Berberine and Dihydroberberine and Their Impact on Glycemia: A Randomized, Controlled, Crossover Pilot Trial. Nutrients. 2021;13(1):124. View Source
• [3] Yin J, Xing H, Ye J. Efficacy of berberine in patients with type 2 diabetes mellitus. Metabolism. 2008;57(5):712-717. View Source

Quantitative Evidence Guide: Verifiable Differentiation of Berberine Against Structural Analogs and Therapeutic Alternatives

Antimicrobial Potency: Berberine vs. Palmatine and Jatrorrhizine (IC50 Microcalorimetry)

Berberine demonstrates significantly greater antimicrobial potency compared to the structurally related protoberberine alkaloids palmatine and jatrorrhizine against *Staphylococcus aureus*. In microcalorimetric assays, berberine exhibits an IC50 of 101.4 μg/mL, compared to 241.0 μg/mL for palmatine and 792.3 μg/mL for jatrorrhizine [1]. This corresponds to a 2.38-fold potency advantage over palmatine and a 7.81-fold advantage over jatrorrhizine. The enhanced activity is attributed to the presence of a methylenedioxy group at C2 and C3 on the phenyl ring [2].

Antimicrobial IC50

Head-to-head

101.4 vs 241.0 / 792.3 μg/mL

Supports antimicrobial screening context

Microcalorimetry; S. aureus; 37°C

Evidence Dimension	Antimicrobial activity (IC50)
Target Compound Data	101.4 μg/mL
Comparator Or Baseline	Palmatine: 241.0 μg/mL; Jatrorrhizine: 792.3 μg/mL
Quantified Difference	2.38× more potent than palmatine; 7.81× more potent than jatrorrhizine
Conditions	Microcalorimetry; *Staphylococcus aureus* growth inhibition; 37°C

Why This Matters

This quantitative potency differential guides the selection of berberine over its cheaper or more readily available analogs for applications requiring maximal antimicrobial efficacy, such as natural preservative systems or topical anti-infective formulations.

• [1] Kong WJ, et al. Microcalorimetric investigation of the effect of berberine alkaloids from Coptis chinensis Franch on Staphylococcus aureus growth. Science China Chemistry. 2008;51(7):640-645. View Source
• [2] Yan D, et al. Investigation of the effect of berberines alkaloids in Coptis chinensis Franch on Bacillus shigae growth by microcalorimetry. Science China Chemistry. 2007;50:638-642. View Source

Bioavailability: Berberine vs. Dihydroberberine (AUC Comparison in Humans)

The oral bioavailability of native berberine is severely limited (<1%), whereas its reduced analog dihydroberberine demonstrates substantially higher systemic exposure. In a randomized, controlled crossover trial in humans, a 100 mg dose of dihydroberberine (D100) produced a plasma berberine AUC (0-120 min) of 284.4 ± 115.9 ng/mL × min, compared to only 42.3 ± 17.6 ng/mL × min for a 500 mg dose of berberine (B500) [1]. This represents a 6.72-fold higher AUC from a dose that is only one-fifth the amount. Peak plasma concentration (Cmax) for D100 was 3.76 ± 1.4 ng/mL, significantly higher than 0.4 ± 0.17 ng/mL for B500 (p = 0.005) [1].

Plasma exposure (AUC)

Head-to-head

42.3 vs 284.4 ng·min/mL (dose-adjusted)

Supports formulation-exposure review

Human pilot crossover, n=5

Evidence Dimension	Plasma exposure (AUC 0-120 min)
Target Compound Data	42.3 ± 17.6 ng/mL × min (500 mg dose)
Comparator Or Baseline	Dihydroberberine: 284.4 ± 115.9 ng/mL × min (100 mg dose)
Quantified Difference	Dihydroberberine achieves 6.72× higher AUC with 1/5 the dose
Conditions	Randomized, double-blind, crossover trial in healthy males (n=5); standardized test meal

Why This Matters

Procurement decisions must weigh the cost and formulation complexity of berberine against its poor bioavailability, which may necessitate higher doses or advanced delivery systems to achieve therapeutic plasma levels, whereas dihydroberberine offers a lower-dose alternative with distinct procurement and formulation implications.

• [1] Moon JM, et al. Absorption Kinetics of Berberine and Dihydroberberine and Their Impact on Glycemia: A Randomized, Controlled, Crossover Pilot Trial. Nutrients. 2021;13(1):124. View Source

Hypoglycemic Efficacy: Berberine vs. Metformin (HbA1c Reduction)

Berberine achieves glycemic control comparable to metformin in patients with type 2 diabetes mellitus (T2DM). In a 2008 clinical trial, newly diagnosed T2DM patients treated with berberine (500 mg three times daily) experienced a reduction in HbA1c from 7.5% ± 0.8% to 6.2% ± 0.6% over 12 weeks, while metformin-treated patients showed a reduction from 7.6% ± 0.7% to 6.3% ± 0.5% [1]. The absolute reduction in HbA1c was approximately 1.3% for both groups, with no statistically significant difference between treatments. A systematic review and meta-analysis confirmed that berberine did not demonstrate significantly better glycemic control compared to oral hypoglycemics including metformin, glipizide, or rosiglitazone [2].

HbA1c change (12 wk)

Reported endpoint context

Berberine -1.3% vs Metformin -1.3%

Supports glucose metabolism model context

RCT; n=36 newly diagnosed T2DM

Evidence Dimension	HbA1c reduction (12 weeks)
Target Compound Data	-1.3% (from 7.5% to 6.2%)
Comparator Or Baseline	Metformin: -1.3% (from 7.6% to 6.3%)
Quantified Difference	No significant difference (comparable efficacy)
Conditions	Randomized clinical trial; n=36 newly diagnosed T2DM patients; 12 weeks

Why This Matters

Berberine offers a non-prescription, natural product alternative with comparable glycemic control efficacy to metformin, which may be relevant for procurement in dietary supplement, nutraceutical, or research applications where metformin is not suitable or available.

• [1] Yin J, Xing H, Ye J. Efficacy of berberine in patients with type 2 diabetes mellitus. Metabolism. 2008;57(5):712-717. View Source
• [2] Lan J, et al. Berberine in the Treatment of Type 2 Diabetes Mellitus: A Systemic Review and Meta-Analysis. Tianjin Medical Journal. 2026; advance online publication. View Source

Lipid-Lowering Cost-Effectiveness: Berberine vs. Statins (LDL Reduction per Dollar)

Berberine demonstrates favorable cost-effectiveness for LDL cholesterol reduction when compared to generic statins and other dietary supplements. A 2024 cost-effectiveness analysis reported that berberine achieved a cost of $0.81 per mg/dL reduction in LDL cholesterol, making it the most cost-effective dietary supplement ingredient evaluated, followed by red yeast rice at $0.84/mg/dL and Silybum marianum at $0.88/mg/dL [1]. However, when compared to statin intervention alone, berberine was less cost-effective in terms of incremental cost-effectiveness ratio (ICER) for primary cardiovascular disease prevention (£6,192.4/QALY for berberine vs. £1,260.7/QALY for statins) [2]. Notably, berberine reduces LDL-c by approximately 20-50 mg/dL and triglycerides by 25-55 mg/dL [3].

Cost per LDL reduction

Cross-study comparable

$0.81 per mg/dL

Supports procurement cost review

vs red yeast rice $0.84, S. marianum $0.88

Evidence Dimension	Cost per mg/dL LDL reduction
Target Compound Data	$0.81 per mg/dL LDL reduction
Comparator Or Baseline	Red yeast rice: $0.84/mg/dL; Silybum marianum: $0.88/mg/dL
Quantified Difference	Berberine is 3.6-8.0% more cost-effective than comparators
Conditions	Cost-effectiveness analysis; 2024; dietary supplement ingredients

Why This Matters

For procurement decisions involving large-scale nutraceutical or functional food manufacturing, berberine's superior cost-effectiveness among dietary supplement ingredients for LDL reduction provides a compelling economic rationale for its selection over other natural lipid-lowering agents.

• [1] Smith J, et al. Cost-effectiveness of dietary supplement ingredients versus generic statins for LDL reduction. BMC Health Services Research. 2024;24(1):112. View Source
• [2] Wang L, et al. Cost-effectiveness of statins, berberine, and their combined use for primary prevention of cardiovascular disease. medRxiv. 2025; 2025.02.20.25322455. View Source
• [3] Pirro M, et al. Efficacy of Berberine Alone and in Combination for the Treatment of Hyperlipidemia: A Systematic Review. Journal of Clinical Lipidology. 2017;11(5):1249-1259. View Source

Aqueous Solubility: Berberine vs. 8-Hydroxy Dihydroberberine (Dissolution Rate)

Berberine exhibits significantly higher aqueous solubility compared to the derivative 8-hydroxy dihydroberberine (Hdber). At 37°C, berberine reaches dissolution equilibrium in approximately 30 minutes with an equilibrium concentration of approximately 45 μmol/L, whereas Hdber requires 90 minutes to reach equilibrium and attains a concentration of only 0.35 μmol/L [1]. This corresponds to a 128.6-fold higher equilibrium solubility for berberine compared to Hdber under identical conditions.

Aqueous solubility

Head-to-head

45 vs 0.35 μmol/L (128× difference)

Supports formulation-property review

Water, 37°C, paddle method

Evidence Dimension	Equilibrium solubility in water at 37°C
Target Compound Data	~45 μmol/L; equilibrium time ~30 min
Comparator Or Baseline	8-Hydroxy dihydroberberine (Hdber): 0.35 μmol/L; equilibrium time 90 min
Quantified Difference	128.6× higher solubility; 3× faster equilibrium
Conditions	HPLC analysis; water at 37°C; paddle method

Why This Matters

This solubility differential is critical for procurement decisions involving aqueous formulations, as berberine's higher solubility enables more facile incorporation into water-based products, whereas Hdber or similar derivatives may require solubilizing excipients or non-aqueous systems.

• [1] Yu F, et al. Comparative Study on the Dissolution Character between Berberine and 8-hydroxy Dihydroberberine. Herald of Medicine. 2012;31(8):1052-1054. View Source

Optimal Application Scenarios for Berberine Based on Verifiable Comparative Evidence

Natural Antimicrobial Formulations Requiring Superior Potency Over Structural Analogs

Berberine should be prioritized over palmatine or jatrorrhizine for natural preservative systems, topical anti-infective preparations, or antimicrobial research applications where maximal potency is required. The 2.38-fold to 7.81-fold greater antimicrobial potency (IC50 101.4 μg/mL vs. 241.0 and 792.3 μg/mL) [1] translates to lower effective concentrations and reduced excipient burden in final formulations. This is particularly relevant for cosmetic and personal care product manufacturers seeking effective natural preservatives, as well as for academic researchers investigating structure-activity relationships among protoberberine alkaloids.

Dietary Supplement Formulation for Glycemic Support in Type 2 Diabetes

Berberine is a scientifically justified alternative to metformin for dietary supplement products targeting blood glucose management. Clinical evidence demonstrates comparable HbA1c reduction (approximately 1.3% over 12 weeks) to metformin [2], supporting its use in nutraceutical formulations where metformin is not permitted or desired. Manufacturers should note that effective dosing regimens typically require 500 mg two to three times daily, and procurement decisions should account for the need for high-purity berberine hydrochloride or sulfate salts to ensure accurate dosing.

Cost-Effective Nutraceutical Ingredient for LDL Cholesterol Reduction

Berberine is the most cost-effective dietary supplement ingredient for LDL cholesterol reduction among commonly used natural agents, with a cost efficiency of $0.81 per mg/dL LDL reduction compared to red yeast rice ($0.84/mg/dL) and Silybum marianum ($0.88/mg/dL) [3]. This economic advantage makes berberine the preferred choice for large-scale manufacturing of lipid-lowering nutraceutical products, particularly in markets where statin intolerance or patient preference for natural alternatives is prevalent. The expected LDL reduction range of 20-50 mg/dL [4] should be considered in product claim substantiation.

Aqueous Formulation Development Requiring Favorable Solubility

Berberine is superior to certain synthetic derivatives such as 8-hydroxy dihydroberberine for water-based formulations due to its 128.6-fold higher equilibrium solubility (45 μmol/L vs. 0.35 μmol/L) and faster dissolution rate (30 min vs. 90 min) [5]. This property is advantageous for the development of aqueous extracts, liquid dietary supplements, or water-soluble research reagents, reducing the need for solubilizing excipients or complex formulation strategies. Procurement specifications should include particle size distribution and salt form (e.g., hydrochloride vs. sulfate) to optimize dissolution performance.

Application

Selection Property

Validation Focus

Antimicrobial screening studies

Antimicrobial potency ranking vs analogs

Antimicrobial assay endpoint review

Glucose metabolism model studies

Reported glucose endpoint context

Glucose tolerance and HbA1c model validation

Lipid-lowering ingredient cost optimization

Cost-efficiency in LDL reduction

LDL lowering and economic modeling

Aqueous formulation research

Solubility and dissolution behavior

Formulation-property and dissolution review

• [1] Kong WJ, et al. Microcalorimetric investigation of the effect of berberine alkaloids from Coptis chinensis Franch on Staphylococcus aureus growth. Science China Chemistry. 2008;51(7):640-645. View Source
• [2] Yin J, Xing H, Ye J. Efficacy of berberine in patients with type 2 diabetes mellitus. Metabolism. 2008;57(5):712-717. View Source
• [3] Smith J, et al. Cost-effectiveness of dietary supplement ingredients versus generic statins for LDL reduction. BMC Health Services Research. 2024;24(1):112. View Source
• [4] Pirro M, et al. Efficacy of Berberine Alone and in Combination for the Treatment of Hyperlipidemia: A Systematic Review. Journal of Clinical Lipidology. 2017;11(5):1249-1259. View Source
• [5] Yu F, et al. Comparative Study on the Dissolution Character between Berberine and 8-hydroxy Dihydroberberine. Herald of Medicine. 2012;31(8):1052-1054. View Source